(2-Trifluoromethylpyrazolo[1,5-a]pyridin-3-yl)methanol

• Molecular Formula: C9H7F3N2O
• Molecular Weight: 216.16 g/mol
• IUPAC Name: [2-(trifluoromethyl)pyrazolo[1,5-a]pyridin-3-yl]methanol
• InChI: InChI=1S/C9H7F3N2O/c10-9(11,12)8-6(5-15)7-3-1-2-4-14(7)13-8/h1-4,15H,5H2
• InChI Key: UOAMHYNDVNTSST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=NN2C=C1)C(F)(F)F)CO

Description

(2-Trifluoromethylpyrazolo[1,5-a]pyridin-3-yl)methanol is a useful research compound. Its molecular formula is C9H7F3N2O and its molecular weight is 216.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 2.8 g (11 mmol) of ethyl 2-trifluoromethylpyrazolo[1,5-α]pyridine-3-carboxylate in 50 ml of tetrahydrofuran is added dropwise to a suspension of 0.5 g (12 mmol) of lithium aluminum hydride in 45 ml of tetrahydrofuran. The reaction medium is then stirred at 70° C. for 3 h. After dropwise addition of 2.5 ml of methanol and then of 1.8 ml of an aqueous solution of sodium hydroxide having a concentration of 2N, the reaction medium is stirred for 20 min at ambient temperature and then filtered. The filtrate is dried over magnesium sulfate, filtered and concentrated under vacuum. 2.3 g (100%) of (2-trifluoromethylpyrazolo[1,5-α]pyridin-3-yl)methanol are obtained in the form of a solid.

Synthesis routes and methods II

Procedure details

A solution of 2.8 g (10.8 mmol) of ethyl 2-trifluoromethylpyrazolo[1,5-a]pyridine-3-carboxylate in 50 ml of tetrahydrofuran is added dropwise to a mixture of 0.5 g (11.9 mmol) of lithium aluminium hydride in suspension in 45 ml of tetrahydrofuran at −70° C. After stirring for 3 h at −70° C., the mixture is brought to ambient temperature, then 1.8 ml of a 2N aqueous sodium hydroxide solution is added. The mixture is filtered, dried over magnesium sulphate, filtered and concentrated. 2.3 g (100%) of (2-trifluoromethylpyrazolo[1,5-a]pyridin-3-yl)methanol are obtained in the form of a yellow solid.